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CAS No.: 2450-53-5

Cat. No.: S1802447

Get Quote

Compound of Interest: Isochlorogenic acid A (ICGA-A), also known as 3,5-Dicaffeoylquinic acid (3,5-

DiCQA) CAS Registry Number: 2450-53-5 Molecular Formula: C₂₅H₂₄O₁₂ Molecular Weight: 516.45

g/mol [1]

Effective Dosing Ranges from Efficacy Studies

The table below summarizes effective doses of ICGA-A and related extracts from recent in vivo studies.

Animal
Model

Dosage
Route of
Administration

Dosing
Frequency &
Duration

Key Efficacy Findings

Weaned
Piglets [2]

200 mg/kg diet
(optimal dose)

Oral (dietary
supplementation)

28 days, ad
libitum access

• Improved average daily
gain (ADG) • Enhanced

nutrient digestibility •
Boosted antioxidant

capacity & immune
function • Positively

modulated gut microbiota

Weaned
Piglets [2]

100, 200, 400,

800 mg/kg diet

Oral (dietary

supplementation)

28 days, ad
libitum access

200-400 mg/kg was the

most effective range; 800
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Animal
Model

Dosage
Route of
Administration

Dosing
Frequency &
Duration

Key Efficacy Findings

(dose range) mg/kg did not show

significantly greater
benefits.

Mice (TNBC
Model) [3]

Taraxacum
officinale extract

(TOE)
containing

ICGA-A

Not explicitly stated
(typically oral

gavage or i.p.)

Study duration
not fully

specified

Enhanced efficacy of PD-
1/PD-L1 blockade,

improved immune
response, suppressed

tumor proliferation.

Rats
(Metabolic
Study) [4]

200 mg/kg

(single dose for
metabolism)

Oral gavage Single

administration

Used for tracking

metabolite identification
and distribution.

Detailed Experimental Protocol for a Swine Model

The following methodology is adapted from a study investigating ICGA-A as a feed additive for weaned

piglets [2].

Animal and Diet Preparation

Animals: 180 crossbred (Duroc × Landrace × Yorkshire) weaned piglets (21 days of age).
Initial Body Weight: 6.77 ± 0.18 kg.

ICGA-A Source: Sodium isochlorogenic acid powder derived from stevia, with an ICGA content
of 51.3%.

Diet Formulation: A basal diet meeting NRC (2012) requirements is supplemented with ICGA-
A at 0 (control), 100, 200, 400, or 800 mg/kg.

Housing: Piglets are randomly allocated to treatment groups with 6 replicates per group and 6
piglets per pen. Environmental temperature is maintained at 25-28°C.

Dosing and Monitoring Regimen

Administration: The formulated diet is provided ad libitum for the entire 28-day experimental

period, with free access to water.
Data Collection:
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Growth Performance: Body weight and feed intake are measured on days 1, 15, and 29

to calculate Average Daily Gain (ADG), Average Daily Feed Intake (ADFI), and Feed-to-
Gain ratio (F:G).

Blood Collection: Blood samples are collected (e.g., from the posterior orbital venous
plexus) on days 14 and 28. Serum is separated by centrifugation for analysis of

antioxidant enzymes (Catalase, Total Antioxidant Capacity) and immunoglobulins (IgA,
IgM).

Sample Analysis: Fecal samples are collected to determine apparent total tract
digestibility (ATTD) of nutrients. At the end of the study, intestinal content or tissue

samples are collected for gut microbiota analysis (e.g., via 16S rRNA sequencing).

Metabolic Fate and Analytical Protocol

Understanding the metabolism of ICGA-A is crucial for interpreting its in vivo effects. The workflow below

details the identification of ICGA-A metabolites in rats.
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Key Metabolic Reactions

Animal Dosing

Sample Collection

Single oral dose of
ICGA-A (200 mg/kg)

Sample Preparation

Collect plasma & tissues
at 0.5, 1, 2, 4 hours

UHPLC-MS Analysis

Solid Phase Extraction
(SPE) purification

Metabolite Identification

High-resolution MS data

Define Metabolic Pathways

33 metabolites identified

Methylation Hydrolysis Glucuronide Conjugation Sulfate Conjugation

Click to download full resolution via product page

Key Methodological Details:
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Animals: Male Sprague-Dawley rats (180 ± 20 g), fasted for 12 hours before a single oral dose of

200 mg/kg ICGA-A [4].
Sample Prep: Plasma and tissue homogenates are processed using Solid Phase Extraction (SPE)

with C18 columns for purification [4].
Instrumentation: UHPLC-Q-Exactive Orbitrap Mass Spectrometry.

Column: HYPERSIL GOLD C18 (100 × 2.1 mm, 1.9 μm).
Mobile Phase: (A) Water with 0.1% formic acid; (B) Acetonitrile. A gradient elution is used.

MS: Negative ion electrospray ionization (ESI) mode [4].

Safety and Sensitization Considerations

Available evidence suggests a favorable safety profile for oral administration.

Oral Consumption: A risk assessment concluded that long-term dietary exposure to chlorogenic
acids, including isomers like ICGA-A, is reasonably safe and does not pose a risk to human health [5]

[6].
Injection Risk: A meta-analysis indicated that intravenous administration of chlorogenic acid might

be a key factor in triggering sensitization reactions, warranting caution for injectable formulations [7].

Key Conclusions for Research and Development

Dosing: A dose of 200 mg/kg of diet is effective for improving growth and health parameters in
weaned piglets. For metabolic studies in rats, a single oral dose of 200 mg/kg body weight is

practical.
Efficacy: ICGA-A demonstrates multi-system efficacy, including enhancing antioxidant status,

immune function, nutrient digestibility, and gut health in livestock models, and shows potential as an
anti-tumor adjuvant [2] [3].

Metabolism: ICGA-A undergoes extensive phase II metabolism in vivo, primarily yielding methylated,
glucuronidated, and sulfated metabolites [4].

Safety: The compound is well-tolerated upon oral administration, aligning with its widespread
presence in the human diet [5] [6].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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